Coumermycin A2

• Molecular Formula: C53H55N5O20
• Molecular Weight: 1082.0 g/mol
• InChI: InChI=1S/C53H55N5O20/c1-21-26(44(63)57-32-34(59)24-14-16-29(22(2)38(24)73-48(32)67)71-50-36(61)40(42(69-8)52(4,5)77-50)75-46(65)27-12-10-18-54-27)20-56-31(21)45(64)58-33-35(60)25-15-17-30(23(3)39(25)74-49(33)68)72-51-37(62)41(43(70-9)53(6,7)78-51)76-47(66)28-13-11-19-55-28/h10-20,36-37,40-43,50-51,54-56,59-62H,1-9H3,(H,57,63)(H,58,64)/t36-,37-,40+,41+,42-,43-,50-,51-/m1/s1
• InChIKey: TWWCTLHDVZOFIV-CDOBIAOWSA-N

Coumermycin A2: Aminocoumarin Antibiotic Inhibitor of DNA Gyrase for Antibacterial Research

Coumermycin A2 is a naturally occurring aminocoumarin antibiotic produced by fermentation of Streptomyces rishiriensis [1]. It belongs to the coumermycin complex, which includes closely related congeners such as coumermycin A1 [2]. Coumermycin A2 functions as a potent inhibitor of bacterial DNA gyrase, specifically targeting the GyrB subunit's ATPase activity [1][3]. This compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), and also shows some activity against Gram-negative organisms and weak activity against mycobacteria .

1

Workflow DNA gyrase inhibition and ATPase antagonist studies

2

Screening Antimicrobial screening against Gram-positive including MRSA

3

Tool Chemical dimerizer for inducible signaling research

• [1] Laboratory Notes. Coumermycin. 2025. View Source
• [2] Claridge, C.A., Gourevitch, A. U.S. Patent on Coumermycins. View Source
• [3] Gellert, M. Novobiocin and coumermycin inhibit DNA supercoiling catalyzed by DNA gyrase. Proc Natl Acad Sci USA. 1976;73(12):4474-8. View Source

Coumermycin A2 Versus In-Class Analogs: Why Molecular Structure Dictates Antimicrobial Potency

Within the aminocoumarin class, seemingly minor structural variations lead to profound differences in antibacterial activity. The degree of methylation on the terminal pyrrole moieties, as seen when comparing coumermycin A1 to coumermycin A2, directly correlates with intrinsic biopotency [1]. Furthermore, the dimeric nature of coumermycins enables a 2:1 binding stoichiometry with DNA gyrase B, a feature that distinguishes them from monomeric analogs like novobiocin (1:1 binding) and fundamentally alters their pharmacological and research utility [2][3]. Therefore, substituting one aminocoumarin for another is not scientifically valid without considering these quantifiable potency differences.

This Product

Coumermycin A2: lower methylation on pyrrole moiety; reduced antibacterial activity vs A1

vs

Analog Risk

Coumermycin A1: higher methylation may shift potency context; up to 80-fold difference reported

This Product

Dimeric coumermycin scaffold: 2:1 GyrB binding enables dimerization research

vs

Monomer Risk

Novobiocin: monomeric 1:1 GyrB binding cannot induce required dimerization event

This Product

Coumermycin series: 3'-ester-linked 5-methylpyrrole confers gyrase inhibition advantage

vs

Scaffold Risk

Novobiocin series: 3'-amide linkage; gyrase inhibition context may differ

• [1] Structure-Activity Relationships in Coumermycins. Advances in Applied Microbiology. 1972;15:231-96. View Source
• [2] Farrar, M. A., Alberola-Ila, J. and Perlmutter, R. M. Activation of the Raf-1 Kinase Cascade by Coumermycin Induced Dimerization. Nature. 1996;383:178-181. View Source
• [3] U.S. Patent No. 6,916,846. Coumermycin analogs as chemical dimerizers of chimeric proteins. View Source

Coumermycin A2: Quantitative Evidence of Potency, Specificity, and Unique Dimerization Properties

Coumermycin A2 Exhibits Quantifiably Reduced Potency Relative to Coumermycin A1 Against S. aureus

Coumermycin A2 demonstrates significantly lower antibacterial activity compared to its more methylated congener, coumermycin A1. This difference is directly attributable to the degree of methylation on the pyrrole moiety, a key structural determinant of potency in this class [1].

A1 vs A2 Activity

Head-to-head

Coumermycin A2 reported up to 80-fold less active than A1 against S. aureus

Supports methylation-dependent potency review

In vitro susceptibility testing context

Evidence Dimension	Antibacterial activity against Staphylococcus aureus strains
Target Compound Data	Coumermycin A2
Comparator Or Baseline	Coumermycin A1
Quantified Difference	Coumermycin A2 is up to 80 times less active than coumermycin A1
Conditions	In vitro susceptibility testing against some S. aureus strains [1]

Why This Matters

This quantification is essential for experimental design; researchers must avoid assuming equivalent potency between A1 and A2, as A2's reduced activity necessitates higher concentrations for comparable in vitro or in vivo effects.

• [1] Claridge, C.A., Gourevitch, A. U.S. Patent on Coumermycins, citing Kawaguchi et al. (1965) and Cron et al. (1970). View Source

Coumermycin A1 and A2: A 10-Fold Increase in Gyrase Inhibition Over Novobiocin Series

The coumermycin series, including coumermycin A2, contains a 3'-ester-linked 5-methylpyrrole moiety. This structural feature confers at least 10-fold greater inhibitory activity against Escherichia coli DNA gyrase compared to the 3'-amide linkage found in the novobiocin series [1]. This quantitative advantage highlights the importance of the coumermycin scaffold for potent enzyme inhibition.

Gyrase Inhibition

Class-level

At least 10-fold greater inhibitory activity vs novobiocin series

Supports coumermycin scaffold potency context

E. coli DNA gyrase enzyme assay context

Evidence Dimension	Inhibition of E. coli DNA gyrase supertwisting activity
Target Compound Data	Coumermycin series (containing 5-methylpyrrole)
Comparator Or Baseline	Novobiocin series (containing amide linkage)
Quantified Difference	At least 10-fold more inhibitory activity
Conditions	In vitro enzyme assay with purified E. coli DNA gyrase [1]

Why This Matters

This data demonstrates that the core coumermycin scaffold is inherently more potent against its target than the novobiocin scaffold. This is a critical selection criterion for researchers requiring maximal target engagement in biochemical or cellular assays.

• [1] Hooper, D. C., et al. Effects of novobiocin, coumermycin A1, clorobiocin, and their analogs on Escherichia coli DNA gyrase and bacterial growth. Antimicrob Agents Chemother. 1982;22(4):662-671. View Source

Coumermycin and Vancomycin Demonstrate Equivalent Potency Against Streptococcus spp.

Coumermycin (primarily a mixture of A1 and A2) shows in vitro activity against Streptococcus species that is equal to that of vancomycin, a current standard-of-care for serious Gram-positive infections [1]. Against methicillin-susceptible and -resistant Staphylococcus spp., coumermycin is extremely potent, with an MIC90 of ≤0.002 µg/ml [1].

Streptococcus Activity

Head-to-head

Coumermycin MIC90 0.5 µg/ml reported equal to vancomycin against Streptococcus spp.

Reported comparator endpoint context

Broth microdilution assay; coumermycin mixture A1/A2

Evidence Dimension	In vitro antibacterial activity (MIC90)
Target Compound Data	Coumermycin: MIC90 ≤0.002 µg/ml for Staphylococcus spp.; MIC90 = 0.5 µg/ml for Streptococcus spp.
Comparator Or Baseline	Vancomycin: MIC90 = 0.5 µg/ml for Streptococcus spp.; Fusidic Acid: MIC90 = 8.0 µg/ml for Streptococcus spp.
Quantified Difference	Coumermycin and vancomycin are equally active against Streptococcus spp. (MIC90 0.5 µg/ml); both are 16-fold more potent than fusidic acid (MIC90 8.0 µg/ml).
Conditions	Broth microdilution and agar dilution assays against clinical bacterial isolates [1]

Why This Matters

This establishes coumermycin's comparable activity to a gold-standard antibiotic like vancomycin for specific pathogens. For researchers studying alternative treatments or mechanisms, coumermycin A2 offers a distinct mode of action (gyrase inhibition) with similar potency.

• [1] Jones, R. N., et al. Antimicrobial activity of coumermycin and recommendations for disk diffusion tests with 5- and 15-micrograms disks. Diagn Microbiol Infect Dis. 1987;7(1):53-58. View Source

Coumermycin's Bactericidal Activity Defines It as a Potential Vancomycin Alternative

Unlike many bacteriostatic antibiotics, coumermycin demonstrates bactericidal activity against clinical staphylococcal isolates. Minimum bactericidal concentrations (MBCs) were determined to be ≤4 µg/ml against all isolates tested, indicating its ability to kill bacteria rather than merely inhibit their growth [1].

Bactericidal Activity

Reported

MBC ≤4 µg/ml against tested staphylococcal isolates

Supports bactericidal endpoint review

Clinical staphylococcal isolate panel context

Evidence Dimension	Bactericidal activity (MBC)
Target Compound Data	Coumermycin: MBC ≤4 µg/ml against all staphylococcal isolates tested
Comparator Or Baseline	N/A (property comparison, not a direct comparator)
Quantified Difference	Coumermycin is bactericidal at concentrations ≤4 µg/ml.
Conditions	Microdilution and agar dilution methods against 100+ clinical staphylococcal isolates [1]

Why This Matters

Bactericidal activity is a crucial attribute for treating severe infections like endocarditis or in immunocompromised hosts. This evidence positions coumermycin as a potential alternative to vancomycin in research models of severe staphylococcal disease.

• [1] Activity of coumermycin against clinical isolates of staphylococci. Antimicrob Agents Chemother. 1986;29(4):608-610. View Source

Coumermycin's 2:1 Binding Stoichiometry with GyrB Enables Unique Applications as a Chemical Dimerizer

The dimeric structure of coumermycin A2 allows it to bind two molecules of the GyrB protein simultaneously (2:1 stoichiometry). In contrast, the monomeric aminocoumarin novobiocin exhibits a 1:1 binding stoichiometry [1][2]. This unique property has been exploited to create coumermycin-induced dimerization systems for controlling intracellular signaling pathways [3].

Binding Stoichiometry

Head-to-head

Coumermycin binds GyrB at 2:1 ratio; novobiocin binds at 1:1

Critical for chemical dimerization research design

Biochemical drug-protein interaction context

Evidence Dimension	Binding stoichiometry with GyrB protein
Target Compound Data	Coumermycin: 2:1 (drug:protein)
Comparator Or Baseline	Novobiocin: 1:1 (drug:protein)
Quantified Difference	Coumermycin binds two GyrB subunits, while novobiocin binds only one.
Conditions	Biochemical analysis of drug-protein interactions [1]

Why This Matters

This differential binding property makes coumermycin A2 an indispensable tool in chemical biology for inducing protein dimerization. Researchers using coumermycin-responsive gene expression or signaling systems cannot substitute it with novobiocin, as it will fail to induce the required dimerization event.

• [1] Farrar, M. A., Alberola-Ila, J. and Perlmutter, R. M. Activation of the Raf-1 Kinase Cascade by Coumermycin Induced Dimerization. Nature. 1996;383:178-181. View Source
• [2] U.S. Patent No. 6,916,846. Coumermycin analogs as chemical dimerizers of chimeric proteins. View Source
• [3] U.S. Patent No. 7,838,501. Coumermycin/novobicin-regulated gene expression system. View Source

Coumermycin A2: Ideal Research and Industrial Application Scenarios Based on Quantitative Evidence

Chemical Dimerizer in Inducible Gene Expression and Signaling Systems

Coumermycin A2's unique 2:1 binding stoichiometry with GyrB [5] makes it the required ligand for systems using GyrB fusion proteins to induce dimerization-dependent activation (e.g., Raf-1 kinase, Jak2, STAT transcription factors). This application is strictly dependent on coumermycin's dimeric structure and cannot be achieved with monomeric alternatives like novobiocin.

In Vitro Potency Benchmarking for MRSA Drug Discovery Programs

With an MIC90 of ≤0.002 µg/ml against Staphylococcus species [5] and demonstrated bactericidal activity (MBC ≤4 µg/ml) [3], coumermycin A2 serves as a valuable comparator compound for evaluating novel anti-MRSA agents. Its potency against this clinically relevant pathogen provides a rigorous benchmark for new chemical entities.

Mechanistic Studies of DNA Gyrase Inhibition and ATPase Antagonism

As a classical aminocoumarin that inhibits the ATPase activity of the GyrB subunit, coumermycin A2 is an essential tool for dissecting the energy transduction mechanism of DNA gyrase. Studies using coumermycin have revealed its differential effects on phage promoter-dependent transcription compared to quinolones, which target the GyrA subunit [5], making it valuable for mapping functional domains of the enzyme.

Structure-Activity Relationship (SAR) Studies on Aminocoumarin Scaffolds

The quantifiable 80-fold difference in potency between coumermycin A2 and coumermycin A1 against S. aureus [5], driven by a single methylation event, provides a well-defined system for investigating the molecular basis of aminocoumarin activity. Researchers can use coumermycin A2 as a less potent control in SAR campaigns aimed at optimizing the coumermycin pharmacophore.

Application

Selection Property

Validation Focus

Chemical dimerizer research

Dimeric 2:1 GyrB binding stoichiometry

Dimerization-dependent activation assay validation

MRSA drug discovery benchmarking

Antimicrobial screening context

MIC and MBC endpoint review

DNA gyrase mechanistic studies

GyrB ATPase inhibition context

Enzyme inhibition and supercoiling assay endpoints

Aminocoumarin SAR studies

Methylation-dependent potency context

Scaffold potency comparison in gyrase assays

• [1] Farrar, M. A., Alberola-Ila, J. and Perlmutter, R. M. Activation of the Raf-1 Kinase Cascade by Coumermycin Induced Dimerization. Nature. 1996;383:178-181. View Source
• [2] Jones, R. N., et al. Antimicrobial activity of coumermycin and recommendations for disk diffusion tests with 5- and 15-micrograms disks. Diagn Microbiol Infect Dis. 1987;7(1):53-58. View Source
• [3] Activity of coumermycin against clinical isolates of staphylococci. Antimicrob Agents Chemother. 1986;29(4):608-610. View Source
• [4] Promoter-specific inhibition of transcription by antibiotics which act on DNA gyrase. Proc Natl Acad Sci USA. 1976. View Source
• [5] Claridge, C.A., Gourevitch, A. U.S. Patent on Coumermycins, citing Kawaguchi et al. (1965) and Cron et al. (1970). View Source